Cas no 1777502-18-7 (1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-7-methoxy-3-methyl-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-7-methoxy-3-methyl-1-oxo-
• CAS No: 1777502-18-7
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 5253246
• Update Time: 2025-05-26

1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-7-methoxy-3-methyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-7-methoxy-3-methyl-1-oxo-

• Inchi： 1S/C12H12O5/c1-12(11(14)15)6-7-3-4-8(16-2)5-9(7)10(13)17-12/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： HSCHPUJKCZNRTK-UHFFFAOYSA-N
• SMILES： C1(C)(C(O)=O)OC(=O)C2=CC(OC)=CC=C2C1

Additional information on 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-7-methoxy-3-methyl-1-oxo-

Introduction to 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-7-methoxy-3-methyl-1-oxo and Its Significance in Modern Chemical Biology

1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-7-methoxy-3-methyl-1-oxo, identified by the CAS number 1777502-18-7, is a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the benzopyran class, which is well-known for its diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including a carboxylic acid moiety, a methoxy group, and a methyl group, contributes to its unique chemical properties and biological interactions.

The benzopyran scaffold is a prominent feature in natural products and synthetic molecules, often serving as a core structure in bioactive compounds. The specific configuration of 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-7-methoxy-3-methyl-1-oxo makes it a valuable scaffold for drug discovery and development. Its structural features suggest potential interactions with various biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in treating various diseases. The benzopyran class of compounds has been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. For instance, derivatives of benzopyrans have shown significant promise in preclinical studies as inhibitors of enzymes involved in cancer progression. The compound 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-7-methoxy-3-methyl-1-oxo (CAS no. 1777502-18-7) shares structural similarities with some of these bioactive molecules, suggesting that it may exhibit comparable biological activities.

The carboxylic acid group in this compound can participate in hydrogen bonding interactions with biological targets, enhancing its binding affinity. Additionally, the methoxy and methyl groups can influence the electronic properties of the molecule, affecting its reactivity and biological activity. These structural features make 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-7-methoxy-3-methyl-1-oxo a versatile scaffold for designing new pharmacological agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-7-methoxy-3-methyl-1-oxo with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further optimization. By leveraging these technologies, scientists can accelerate the drug discovery process and bring new therapeutic agents to market more efficiently.

The synthesis of 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-7-methoxy-3-methyl-1-oxy (CAS no. 1777502-18) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern synthetic methodologies have improved the efficiency of these processes significantly. For example, catalytic hydrogenation and asymmetric synthesis techniques have enabled the production of complex heterocyclic compounds with high enantioselectivity. These advancements have not only streamlined the synthesis but also reduced the cost associated with producing such compounds.

The pharmacological evaluation of 1H-Benzo[b]pyranone derivatives, including 1H-Benzo[b]pyranone derivatives, has revealed their potential as scaffolds for developing new drugs. Some studies have shown that these compounds can modulate key signaling pathways involved in inflammation and cancer. For instance, certain derivatives have been found to inhibit lipoxygenase enzymes, which are crucial in the production of pro-inflammatory mediators. This suggests that 1H-Benzo[b]pyranone derivatives could be developed into novel anti-inflammatory agents.

The role of natural products as inspiration for drug discovery cannot be overstated. Many benzopyran derivatives are found in plants and have been used traditionally for various medicinal purposes. Modern synthetic chemistry allows researchers to modify these natural scaffolds to enhance their potency and selectivity while reducing unwanted side effects. This approach has led to the development of several clinically successful drugs derived from natural products.

The future direction of research on 1H-Benzo[b]pyranone derivatives (CAS no. 1777502) is likely to focus on understanding their mechanism of action at a molecular level. This will involve detailed biochemical studies to identify their target proteins and investigate how they interact with them. Such knowledge will be crucial for designing next-generation drugs with improved efficacy and safety profiles.

Additionally, there is growing interest in exploring the potential applications of these compounds in personalized medicine. By understanding how individual genetic variations affect responses to these drugs, researchers can develop tailored therapeutic strategies that maximize benefits while minimizing risks.

In conclusion,1H-Benzo[b]pyranone derivatives, including 1H-Benzo[b]pyranone derivatives, represent a promising class of compounds with significant potential in drug discovery and development. Their unique structural features make them valuable tools for exploring new therapeutic avenues in chemical biology. As research continues to uncover their biological activities and mechanisms of action,1H-Benzo[b]pyranone derivatives are likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.